2-Chloro-2,3-dihydro-1H-indene
Overview
Description
2-Chloro-2,3-dihydro-1H-indene, also known as 2-chloroindane, is a derivative of indane . Indane is a colorless liquid hydrocarbon and a petrochemical, a bicyclic compound .
Molecular Structure Analysis
The molecular formula of 2-Chloro-2,3-dihydro-1H-indene is C9H9Cl . The InChI code for the compound is 1S/C9H9Cl/c10-9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2 .Physical And Chemical Properties Analysis
2-Chloro-2,3-dihydro-1H-indene is a solid or semi-solid or lump or liquid . It has a molecular weight of 152.62 . The compound should be stored in an inert atmosphere, under -20C .Scientific Research Applications
Novel Synthesis Methods
- A novel synthesis method for 2,3-dihydro-1,3-methano-1H-indene, a related compound, has been developed using bicyclo[2.1.1]hex-2-ene and chloro-substituted α-pyrones (Christl & Cohrs, 2015).
Structural and Vibrational Studies
- A detailed study on the molecular structure and vibrational characteristics of 2,3-dihydro-1H-indene and its derivatives has been conducted using density functional theory calculations (Prasad et al., 2010).
Absolute Configuration Analysis
- The absolute configuration of a chiral serotonin uptake inhibitor derived from 2,3-dihydro-1H-indene has been determined using circular dichroism spectroscopy (Michals & Smith, 1993).
Molecular Conformation Studies
- Research on the molecular conformation of 2,3-dihydro-1H-indene derivatives, such as N-(4-Chlorophenyl)-N′-{4-[(Z)-hydroxy(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]phenyl}urea, has been conducted, highlighting intramolecular hydrogen bonding (Celik et al., 2018).
Synthetic Methodologies
- Innovative methods for synthesizing 2,3-dihydro-1H-inden-1-one derivatives through decarbonylative cycloaddition have been explored, demonstrating the versatility of 2,3-dihydro-1H-indene compounds in synthetic chemistry (Hu et al., 2022).
Ultrasound-Assisted Synthesis
- Ultrasound-assisted synthesis techniques have been applied to create 2,3-dihydro-1H-indene derivatives, showcasing an environmentally friendly approach to chemical synthesis (Ghahremanzadeh et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-chloro-2,3-dihydro-1H-indene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl/c10-9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPGLZVBZKXOOSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2=CC=CC=C21)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90513891 |
Source
|
| Record name | 2-Chloro-2,3-dihydro-1H-indene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90513891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-2,3-dihydro-1H-indene | |
CAS RN |
83094-62-6 |
Source
|
| Record name | 2-Chloro-2,3-dihydro-1H-indene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90513891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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